Cas no 778611-27-1 (2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester)

2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester structure
778611-27-1 structure
Product Name:2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester
CAS No:778611-27-1
MF:C8H8N2O2S
MW:196.226320266724
CID:553204
PubChem ID:45089363
Update Time:2025-04-19

2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 5-amino-3-cyano-4-methyl-, methyl ester
    • 3-Cyano-4-methyl-5-aminothiophene-2-carboxylicacid methyl ester
    • 2-Thiophenecarboxylicacid,5-amino-3-cyano-4-methyl-,methylester(9CI)
    • LMFZCRLBYUPWIM-UHFFFAOYSA-N
    • 3-cyano-4-methyl-5-aminothiophene-2-carboxylic acid methyl ester
    • SCHEMBL3050182
    • 778611-27-1
    • Inchi: 1S/C8H8N2O2S/c1-4-5(3-9)6(8(11)12-2)13-7(4)10/h10H2,1-2H3
    • InChI Key: LMFZCRLBYUPWIM-UHFFFAOYSA-N
    • SMILES: S1C(=C(C)C(C#N)=C1C(=O)OC)N

Computed Properties

  • Exact Mass: 196.03100
  • Monoisotopic Mass: 196.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 104.35000
  • LogP: 1.87818
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